![molecular formula C55H74N4O6 B1243607 methyl (3R,11Z,12R,21S,22S)-16-acetyl-11-ethylidene-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,13(25),14,16,18,20(23)-nonaene-3-carboxylate](/img/structure/B1243607.png)
methyl (3R,11Z,12R,21S,22S)-16-acetyl-11-ethylidene-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,13(25),14,16,18,20(23)-nonaene-3-carboxylate
Overview
Description
methyl (3R,11Z,12R,21S,22S)-16-acetyl-11-ethylidene-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,13(25),14,16,18,20(23)-nonaene-3-carboxylate is a natural product found in Blastochloris viridis with data available.
Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound is involved in complex organic synthesis processes. For instance, Matsumoto et al. (1996) describe the synthesis of pygmaeocine E, a linear abietane diterpene, involving intricate chemical reactions and transformations. This process illustrates the compound's role in creating specialized organic molecules (Matsumoto et al., 1996). Similarly, Zukerman-Schpector et al. (1997) investigate the compound's crystal structure, providing insights into its molecular configuration and potential applications in advanced chemical synthesis (Zukerman-Schpector et al., 1997).
Biological Interactions and Applications
In the field of biology, the compound finds utility in studying molecular interactions. Diénès and Vogel (1996) explore the DNA intercalation properties of related compounds, indicating its potential in genetic and biochemical research (Diénès & Vogel, 1996). Additionally, Kadoya et al. (1976) demonstrate its role in synthesizing antimicrobial compounds, highlighting its significance in medicinal chemistry (Kadoya et al., 1976).
Advanced Organic Reactions
Moreover, this compound is pivotal in advanced organic reactions. Wang and Reusch (1983) use it in exploring triterpene side-chain synthesis, emphasizing its role in intricate organic transformations (Wang & Reusch, 1983). Zezula, Hudlický, and Ghiviriga (2001) discuss its use in Diels-Alder cycloadditions, a fundamental reaction in organic chemistry (Zezula, Hudlický, & Ghiviriga, 2001).
properties
Product Name |
methyl (3R,11Z,12R,21S,22S)-16-acetyl-11-ethylidene-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,13(25),14,16,18,20(23)-nonaene-3-carboxylate |
|---|---|
Molecular Formula |
C55H74N4O6 |
Molecular Weight |
887.2 g/mol |
IUPAC Name |
methyl (3R,11Z,12R,21S,22S)-16-acetyl-11-ethylidene-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,13(25),14,16,18,20(23)-nonaene-3-carboxylate |
InChI |
InChI=1S/C55H74N4O6/c1-13-39-34(7)41-29-46-48(38(11)60)36(9)43(57-46)27-42-35(8)40(52(58-42)50-51(55(63)64-12)54(62)49-37(10)44(59-53(49)50)28-45(39)56-41)23-24-47(61)65-26-25-33(6)22-16-21-32(5)20-15-19-31(4)18-14-17-30(2)3/h13,25,27-32,34-35,40,51,57,59H,14-24,26H2,1-12H3/b33-25+,39-13-,41-29?,42-27?,43-27?,44-28?,45-28?,46-29?,52-50?/t31-,32-,34-,35+,40+,51-/m1/s1 |
InChI Key |
SFKCKJXMIAKQMY-QJERPKBESA-N |
Isomeric SMILES |
C/C=C\1/[C@H](C2=NC1=CC3=C(C4=C(N3)C(=C5[C@H]([C@@H](C(=N5)C=C6C(=C(C(=C2)N6)C(=O)C)C)C)CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)[C@H](C4=O)C(=O)OC)C)C |
Canonical SMILES |
CC=C1C(C2=NC1=CC3=C(C4=C(N3)C(=C5C(C(C(=N5)C=C6C(=C(C(=C2)N6)C(=O)C)C)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C(C4=O)C(=O)OC)C)C |
synonyms |
bacteriochlorophyll b |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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